Cas no 2098082-24-5 (2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one)

• Product name: 2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one
• CAS No: 2098082-24-5
• MF: C₁₀H₁₇N₅OS
• MW: 255.339879751205
• CID: 4774346

2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one
• 2-azido-1-[4-(thiolan-3-yl)piperazin-1-yl]ethanone
• 2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one

• Inchi： 1S/C10H17N5OS/c11-13-12-7-10(16)15-4-2-14(3-5-15)9-1-6-17-8-9/h9H,1-8H2
• InChI Key： PLKSPWAVZPWLNS-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(C(CN=[N+]=[N-])=O)CC1

Computed Properties

• Exact Mass: 255.11538136 g/mol
• Monoisotopic Mass: 255.11538136 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.2
• Molecular Weight: 255.34

Additional information on 2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one

Comprehensive Overview of 2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one (CAS No. 2098082-24-5)

The compound 2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one (CAS No. 2098082-24-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and drug discovery. This molecule combines a piperazine core with a tetrahydrothiophene moiety and an azido functional group, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a building block for the synthesis of novel bioactive compounds, especially in the context of click chemistry and bioconjugation.

One of the key reasons for the growing interest in 2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one is its compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern click chemistry. This reaction is widely used in drug development, material science, and bioconjugation due to its high efficiency and selectivity. The presence of the azido group in this compound allows for facile conjugation with alkynes, enabling the creation of complex molecular architectures. This property is particularly valuable in the design of targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in pharmaceutical research.

In addition to its utility in click chemistry, 2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one exhibits interesting pharmacological potential due to its piperazine and tetrahydrothiophene components. Piperazine derivatives are well-known for their presence in many FDA-approved drugs, particularly in the areas of central nervous system (CNS) therapeutics and antimicrobial agents. The tetrahydrothiophene ring, on the other hand, contributes to the molecule's lipophilicity and may influence its pharmacokinetic properties. Researchers are actively exploring how these structural elements can be leveraged to develop new small-molecule inhibitors or allosteric modulators for various biological targets.

The synthesis and characterization of 2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one have been the subject of several recent studies, with a focus on optimizing its yield and purity for large-scale applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to confirm its structure and assess its quality. These efforts are critical for ensuring the compound's suitability in high-throughput screening campaigns and combinatorial chemistry approaches.

Another area where 2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one shows promise is in the field of chemical biology. Its ability to serve as a bifunctional linker makes it an attractive tool for labeling biomolecules, such as proteins and nucleic acids, with fluorescent or affinity tags. This application is particularly relevant in the context of proteomics and genomics, where researchers seek to unravel complex biological pathways and identify novel therapeutic targets. The compound's stability under physiological conditions further enhances its utility in such studies.

Looking ahead, the demand for 2-Azido-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)ethan-1-one is expected to rise as more researchers recognize its potential in diverse areas of chemistry and biology. Its unique combination of functional groups and modular reactivity positions it as a valuable asset in the toolkit of synthetic chemists and drug developers alike. As the scientific community continues to explore its applications, this compound may well become a cornerstone in the design of next-generation therapeutics and diagnostic tools.